Cas no 36799-48-1 (2-(3,4-dimethylphenyl)-2-oxoacetic acid)

• Product Name: 2-(3,4-dimethylphenyl)-2-oxoacetic acid
• CAS No: 36799-48-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2824306
• PubChem ID: 10214457
• Update Time: 2023-11-27

2-(3,4-dimethylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylphenylglyoxylic acid
• L3J052ZI94
• (3,4-Dimethylphenyl)glyoxylic acid
• Q27282656
• 2-(3,4-dimethylphenyl)-2-oxoacetic acid

• Inchi： 1S/C10H10O3/c1-6-3-4-8(5-7(6)2)9(11)10(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： ISPFBCQRXZHOGR-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4